PGD2-inhibitor

• CAS No.: 885066-67-1
• Product Name: PGD2-inhibitor
• Molecular Formula: C23H23Cl2N3O3
• Molecular Weight: 460.3 g/mol
• IUPAC Name: 2-[3-[6-[2-(2,4-dichlorophenyl)ethylamino]-2-methoxypyrimidin-4-yl]phenyl]-2-methylpropanoic acid
• Standard InChI: InChI=1S/C23H23Cl2N3O3/c1-23(2,21(29)30)16-6-4-5-15(11-16)19-13-20(28-22(27-19)31-3)26-10-9-14-7-8-17(24)12-18(14)25/h4-8,11-13H,9-10H2,1-3H3,(H,29,30)(H,26,27,28)
• Standard InChIKey: FJKKCRCBBAXLQZ-UHFFFAOYSA-N
• SMILES: CC(C)(C1=CC=CC(=C1)C2=CC(=NC(=N2)OC)NCCC3=C(C=C(C=C3)Cl)Cl)C(=O)O
• Canonical SMILES: CC(C)(C1=CC=CC(=C1)C2=CC(=NC(=N2)OC)NCCC3=C(C=C(C=C3)Cl)Cl)C(=O)O
• Appearance: Solid powder
• Description: MDK66671 is a prostaglandin D2（PGD2) inhibitor. MDK66671 has CAS#885066-67-1, in which the last five digit was used in its name.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Reference: 1: Le Loupp AG, Bach-Ngohou K, Bourreille A, Boudin H, Rolli-Derkinderen M, Denis MG, Neunlist M, Masson D. Activation of the prostaglandin D2 metabolic pathway in Crohn's disease: involvement of the enteric nervous system. BMC Gastroenterol. 2015 Sep 4;15:112. doi: 10.1186/s12876-015-0338-7. PubMed PMID: 26338799; PubMed Central PMCID: PMC4558965.; 2: Iwanaga K, Nakamura T, Maeda S, Aritake K, Hori M, Urade Y, Ozaki H, Murata T. Mast cell-derived prostaglandin D2 inhibits colitis and colitis-associated colon cancer in mice. Cancer Res. 2014 Jun 1;74(11):3011-9. doi: 10.1158/0008-5472.CAN-13-2792. PubMed PMID: 24879565.; 3: Kataoka N, Satoh T, Hirai A, Saeki K, Yokozeki H. Indomethacin inhibits eosinophil migration to prostaglandin D2 : therapeutic potential of CRTH2 desensitization for eosinophilic pustular folliculitis. Immunology. 2013 Sep;140(1):78-86. doi: 10.1111/imm.12112. PubMed PMID: 23582181; PubMed Central PMCID: PMC3809708.; 4: Ott D, Simm B, Pollatzek E, Gerstberger R, Rummel C, Roth J. Prostaglandin D2 modulates calcium signals induced by prostaglandin E2 in neurons of rat dorsal root ganglia. Neurosci Lett. 2015 Jun 15;597:159-63. doi: 10.1016/j.neulet.2015.04.031. PubMed PMID: 25912777.; 5: Rossi SP, Windschüttl S, Matzkin ME, Rey-Ares V, Terradas C, Ponzio R, Puigdomenech E, Levalle O, Calandra RS, Mayerhofer A, Frungieri MB. Reactive oxygen species (ROS) production triggered by prostaglandin D2 (PGD2) regulates lactate dehydrogenase (LDH) expression/activity in TM4 Sertoli cells. Mol Cell Endocrinol. 2016 Oct 15;434:154-65. doi: 10.1016/j.mce.2016.06.021. PubMed PMID: 27329155.; 6: Kuroyanagi G, Mizutani J, Kondo A, Yamamoto N, Matsushima-Nishiwaki R, Otsuka T, Kozawa O, Tokuda H. Suppression by resveratrol of prostaglandin D2-stimulated osteoprotegerin synthesis in osteoblasts. Prostaglandins Leukot Essent Fatty Acids. 2014 Sep;91(3):73-80. doi: 10.1016/j.plefa.2014.04.003. PubMed PMID: 24813642.; 7: Moniot B, Ujjan S, Champagne J, Hirai H, Aritake K, Nagata K, Dubois E, Nidelet S, Nakamura M, Urade Y, Poulat F, Boizet-Bonhoure B. Prostaglandin D2 acts through the Dp2 receptor to influence male germ cell differentiation in the foetal mouse testis. Development. 2014 Sep;141(18):3561-71. doi: 10.1242/dev.103408. PubMed PMID: 25142465.; 8: Mantel A, Newsome A, Thekkudan T, Frazier R, Katdare M. The role of aldo-keto reductase 1C3 (AKR1C3)-mediated prostaglandin D2 (PGD2) metabolism in keloids. Exp Dermatol. 2016 Jan;25(1):38-43. doi: 10.1111/exd.12854. PubMed PMID: 26308156.; 9: Oyama S, Fujino H, Yamazaki R, Okura I, Regan JW, Awata A, Arai T, Murayama T. A novel indole compound, AWT-489, inhibits prostaglandin D2-induced CD55 expression by acting on DP prostanoid receptors as an antagonist in LS174T human colon cancer cells. Arch Biochem Biophys. 2014 Jan 1;541:21-9. doi: 10.1016/j.abb.2013.10.023. PubMed PMID: 24239863.; 10: Kanda H, Kobayashi K, Yamanaka H, Noguchi K. COX-1-dependent prostaglandin D2 in microglia contributes to neuropathic pain via DP2 receptor in spinal neurons. Glia. 2013 Jun;61(6):943-56. doi: 10.1002/glia.22487. PubMed PMID: 23505121.; 11: Garza LA, Liu Y, Yang Z, Alagesan B, Lawson JA, Norberg SM, Loy DE, Zhao T, Blatt HB, Stanton DC, Carrasco L, Ahluwalia G, Fischer SM, FitzGerald GA, Cotsarelis G. Prostaglandin D2 inhibits hair growth and is elevated in bald scalp of men with androgenetic alopecia. Sci Transl Med. 2012 Mar 21;4(126):126ra34. doi: 10.1126/scitranslmed.3003122. PubMed PMID: 22440736; PubMed Central PMCID: PMC3319975.; 12: Asano S, Suzuki A, Sekiguchi S, Nishiwaki-Yasuda K, Shibata M, Itoh M. Effects of prostaglandin D2 on Na-dependent phosphate transport activity and its intracellular signaling mechanism in osteoblast-like cells. Prostaglandins Leukot Essent Fatty Acids. 2009 Oct;81(4):247-51. doi: 10.1016/j.plefa.2009.06.007. PubMed PMID: 19616422.; 13: Farhat A, Philibert P, Sultan C, Poulat F, Boizet-Bonhoure B. Hematopoietic-Prostaglandin D2 synthase through PGD2 production is involved in the adult ovarian physiology. J Ovarian Res. 2011 Feb 25;4:3. doi: 10.1186/1757-2215-4-3. PubMed PMID: 21352547; PubMed Central PMCID: PMC3050850.; 14: Zhang A, Dong Z, Yang T. Prostaglandin D2 inhibits TGF-beta1-induced epithelial-to-mesenchymal transition in MDCK cells. Am J Physiol Renal Physiol. 2006 Dec;291(6):F1332-42. PubMed PMID: 16896186.; 15: Nagata N, Urade Y. [Sleep-wake regulation by prostaglandin D2 and adenosine]. Brain Nerve. 2012 Jun;64(6):621-8. Review. Japanese. PubMed PMID: 22647469.; 16: Luna-Gomes T, Magalhães KG, Mesquita-Santos FP, Bakker-Abreu I, Samico RF, Molinaro R, Calheiros AS, Diaz BL, Bozza PT, Weller PF, Bandeira-Melo C. Eosinophils as a novel cell source of prostaglandin D2: autocrine role in allergic inflammation. J Immunol. 2011 Dec 15;187(12):6518-26. doi: 10.4049/jimmunol.1101806. PubMed PMID: 22102725; PubMed Central PMCID: PMC3237921.; 17: Urade Y, Hayaishi O. Prostaglandin D2 and sleep/wake regulation. Sleep Med Rev. 2011 Dec;15(6):411-8. doi: 10.1016/j.smrv.2011.08.003. Review. PubMed PMID: 22024172.; 18: Wang S, Yang Q, Fung KM, Lin HK. AKR1C2 and AKR1C3 mediated prostaglandin D2 metabolism augments the PI3K/Akt proliferative signaling pathway in human prostate cancer cells. Mol Cell Endocrinol. 2008 Jul 16;289(1-2):60-6. doi: 10.1016/j.mce.2008.04.004. PubMed PMID: 18508192.; 19: Tokuda H, Takai S, Matsushima-Nishiwaki R, Hanai Y, Adachi S, Minamitani C, Mizutani J, Otsuka T, Kozawa O. Function of Rho-kinase in prostaglandin D2-induced interleukin-6 synthesis in osteoblasts. Prostaglandins Leukot Essent Fatty Acids. 2008 Jul-Aug;79(1-2):41-6. doi: 10.1016/j.plefa.2008.07.004. PubMed PMID: 18771907.; 20: Meleza C, Thomasson B, Ramachandran C, O'Neill JW, Michelsen K, Lo MC. Development of a scintillation proximity binding assay for high-throughput screening of hematopoietic prostaglandin D2 synthase. Anal Biochem. 2016 Oct 15;511:17-23. doi: 10.1016/j.ab.2016.07.028. PubMed PMID: 27485270.
• PubChem Compound: 11669780
• Last Modified: Nov 11 2021